Cas no 2171617-92-6 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2171617-92-6
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5978137
• PubChem ID: 165503875
• Update Time: 2025-11-04

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• 2171617-92-6
• EN300-1486673

• Inchi： 1S/C24H28N2O5/c1-15(8-7-13-22(27)28)25-23(29)16(2)26-24(30)31-14-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,15-16,21H,7-8,13-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： ZVJMXJVTAMTJIV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171617-92-6)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171617-92-6) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a fluorenylmethyloxycarbonyl (Fmoc) group, a critical protecting group in solid-phase peptide synthesis (SPPS), which ensures high selectivity and efficiency during the assembly of complex peptides. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives like this one due to their pivotal role in drug discovery, proteomics, and biomaterials engineering.

The molecular structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid incorporates a hexanoic acid backbone with an Fmoc-protected amine, making it ideal for carboxylate-mediated coupling reactions. This design aligns with current trends in precision medicine and targeted drug delivery systems, where controlled functionalization of peptides is essential. Users often inquire about its solubility, stability under SPPS conditions, and compatibility with automated synthesizers, reflecting its practical relevance in modern laboratories.

In the context of green chemistry, this compound is notable for its compatibility with environmentally friendly solvents like dimethyl sulfoxide (DMSO) or ethanol, addressing growing demand for sustainable synthetic protocols. Additionally, its applications in antibody-drug conjugates (ADCs) and peptide-based therapeutics resonate with the surge in interest around personalized cancer treatments and biologics development. Analytical techniques such as HPLC and mass spectrometry are typically employed to verify its purity, a topic frequently searched by quality control specialists.

The CAS No. 2171617-92-6 identifier ensures traceability in regulatory documentation, a key concern for GMP-compliant manufacturing. Discussions in online forums often highlight its use in click chemistry and bioorthogonal reactions, particularly for labeling biomolecules without disrupting native functions. As the demand for high-purity building blocks grows, this compound’s role in combinatorial chemistry libraries and structure-activity relationship (SAR) studies becomes increasingly prominent.

Emerging applications in nanotechnology, such as peptide-functionalized nanoparticles, further elevate the importance of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid. Its modular design supports innovations in theranostics—a fusion of therapy and diagnostics—answering frequent queries about multifunctional biomaterials. With rigorous spectroscopic characterization (e.g., NMR, FT-IR) and adherence to ISO standards, this compound meets the stringent requirements of both academia and industry.

In summary, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171617-92-6) represents a cornerstone in peptide chemistry, bridging fundamental research and cutting-edge applications. Its versatility in bioconjugation strategies, alignment with sustainability goals, and relevance to next-generation therapeutics make it a focal point for scientific advancement.